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Compound of Interest

Compound Name: 1,4-Bis(3-aminophenoxy)benzene

CAS No.: 59326-56-6

Cat. No.: B1590263

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling the Potential of a Versatile
Monomer
In the landscape of advanced materials and organic synthesis, the strategic selection of

molecular building blocks is paramount to achieving desired functionalities. 1,4-Bis(3-
aminophenoxy)benzene, with its unique combination of flexible ether linkages and reactive

amine functionalities, presents itself as a cornerstone monomer for the creation of high-

performance polymers. This guide aims to provide a deep dive into the technical intricacies of

this compound, from its synthesis and characterization to its pivotal role in the development of

advanced materials. While its primary applications lie in polymer science, we will also touch

upon its broader synthetic utility.

Section 1: Core Molecular Attributes of 1,4-Bis(3-
aminophenoxy)benzene
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1,4-Bis(3-aminophenoxy)benzene (CAS 59326-56-6) is an aromatic diamine characterized by

a central hydroquinone ring linked to two m-aminophenoxy moieties. This meta-substitution

pattern, in conjunction with the ether linkages, imparts a unique kinked geometry to the

molecule, which translates into distinct properties in the polymers derived from it.

Chemical Structure and Properties
The fundamental attributes of 1,4-Bis(3-aminophenoxy)benzene are summarized in the table

below. These properties are critical for understanding its reactivity, solubility, and processing

characteristics.

Property Value

CAS Number 59326-56-6

Molecular Formula C₁₈H₁₆N₂O₂

Molecular Weight 292.33 g/mol

Appearance Off-white to light-brown powder/crystal

Melting Point 97°C

Boiling Point 476.2 ± 30.0 °C (Predicted)

Density 1.243 g/cm³

pKa 4.33 ± 0.10 (Predicted)

Solubility

Insoluble in water. Soluble in polar aprotic

solvents like N-methyl-2-pyrrolidone (NMP) and

N,N-dimethylacetamide (DMAc).

Section 2: Synthesis of 1,4-Bis(3-
aminophenoxy)benzene: A Methodological Deep
Dive
The synthesis of 1,4-Bis(3-aminophenoxy)benzene is a critical aspect of its utility. A common

and industrially viable method involves the nucleophilic aromatic substitution reaction between
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a dihalogenated benzene and an aminophenol salt. The choice of reactants and conditions is

pivotal to achieving a high yield and purity.

Causality in Synthetic Route Selection
The preferred synthetic pathway involves the reaction of 1,4-dihalobenzene with the alkali

metal salt of 3-aminophenol. The use of a fluoro- or chloro-substituted benzene is often favored

over bromo- or iodo-derivatives due to a balance of reactivity and cost-effectiveness. The

formation of the phenoxide salt of 3-aminophenol in situ using a suitable base is a key step, as

it generates the potent nucleophile required for the substitution reaction. The reaction is

typically carried out in a high-boiling polar aprotic solvent to ensure the solubility of the

reactants and to facilitate the reaction at elevated temperatures.

Representative Synthesis Protocol
The following protocol is a representative example of the synthesis of 1,4-Bis(3-
aminophenoxy)benzene.

Reaction:

Caption: General synthesis scheme for 1,4-Bis(3-aminophenoxy)benzene.

Step-by-Step Procedure:

Reactor Setup: A multi-necked round-bottom flask is equipped with a mechanical stirrer, a

condenser, a nitrogen inlet, and a thermocouple.

Reactant Charging: The flask is charged with 3-aminophenol, a slight molar excess of a base

(e.g., potassium carbonate), and a polar aprotic solvent such as N,N-dimethylacetamide

(DMAc).

Inert Atmosphere: The system is purged with nitrogen to remove oxygen, which could lead to

side reactions and discoloration of the product.

Azeotropic Dehydration: The mixture is heated to a temperature sufficient to azeotropically

remove water formed during the salt formation, driving the equilibrium towards the

phenoxide.
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Addition of Dihalobenzene: After cooling slightly, 1,4-dichlorobenzene is added to the

reaction mixture.

Reaction: The mixture is heated to a temperature typically in the range of 160-180°C and

maintained for several hours with vigorous stirring. The progress of the reaction can be

monitored by techniques such as thin-layer chromatography (TLC) or high-performance

liquid chromatography (HPLC).

Work-up and Isolation: Upon completion, the reaction mixture is cooled to room temperature

and poured into a large volume of water to precipitate the crude product. The solid is

collected by filtration, washed with water to remove inorganic salts, and then with a non-polar

solvent like methanol to remove unreacted starting materials.

Purification: The crude product is then purified by recrystallization from a suitable solvent

system (e.g., ethanol/water) to yield high-purity 1,4-Bis(3-aminophenoxy)benzene.

Section 3: Characterization and Spectroscopic
Analysis
Thorough characterization is essential to confirm the identity and purity of the synthesized 1,4-
Bis(3-aminophenoxy)benzene.

Spectroscopic Fingerprints
Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum provides valuable

information about the functional groups present in the molecule. Key characteristic

absorption bands include N-H stretching of the primary amine (around 3300-3500 cm⁻¹), C-H

stretching of the aromatic rings (around 3000-3100 cm⁻¹), and the prominent C-O-C

stretching of the ether linkage (around 1250 cm⁻¹).[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum will show distinct signals for the aromatic protons.

The integration of these signals will correspond to the number of protons on each ring. The

chemical shifts will be influenced by the electron-donating effects of the amine and ether

groups. A broad singlet corresponding to the amine protons will also be present.
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¹³C NMR: The carbon NMR spectrum will display signals for each unique carbon atom in

the aromatic rings. The chemical shifts of the carbons attached to the oxygen and nitrogen

atoms will be deshielded.[2]

Section 4: The Cornerstone of High-Performance
Polymers
The primary and most significant application of 1,4-Bis(3-aminophenoxy)benzene is as a

diamine monomer in the synthesis of high-performance polymers, particularly polyimides and

polyamides. The unique molecular structure of this diamine imparts a desirable combination of

properties to the resulting polymers.

Polyimides: A Class Apart
Polyimides are synthesized through the polycondensation reaction of a diamine with a

dianhydride. The reaction proceeds through a soluble poly(amic acid) precursor, which is then

thermally or chemically cyclized to the final polyimide.

Caption: Polyimide synthesis workflow.

The choice of dianhydride partner significantly influences the final properties of the polyimide.

Two common examples are:

Pyromellitic dianhydride (PMDA): Reacting 1,4-Bis(3-aminophenoxy)benzene with PMDA

results in polyimides with excellent thermal stability and mechanical strength due to the rigid

nature of the PMDA unit.[3]

4,4'-(Hexafluoroisopropylidene)diphthalic anhydride (6FDA): The incorporation of the bulky,

fluorine-containing 6FDA moiety enhances the solubility and processability of the resulting

polyimides while also lowering the dielectric constant, making them suitable for

microelectronics applications.

Properties of Derived Polyimides:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.researchgate.net/figure/C-NMR-spectrum-of-1-3-bis-4-4-aminophenoxy-benzoyl-benzene-XIV_fig2_338393558
https://www.benchchem.com/product/b1590263/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-1-4-bis-3-aminophenoxy-benzene
https://www.benchchem.com/product/b1590263/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-1-4-bis-3-aminophenoxy-benzene
https://www.researchgate.net/publication/223514249_Structure-property_study_of_polyimides_derived_from_PMDA_and_BPDA_dianhydrides_with_structurally_different_diamines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Typical Value Range Significance

Glass Transition Temp. (Tg) 200 - 300 °C

Indicates the temperature at

which the polymer transitions

from a rigid to a more flexible

state.

Thermal Stability (TGA, 5% wt.

loss)
> 450 °C

Demonstrates the polymer's

ability to withstand high

temperatures without

significant degradation.

Tensile Strength 80 - 120 MPa

A measure of the polymer's

resistance to being pulled

apart.

Tensile Modulus 2 - 4 GPa
Indicates the stiffness of the

polymer.

Dielectric Constant 2.8 - 3.5

A low dielectric constant is

crucial for applications in

microelectronics to reduce

signal delay.

Polyamides: Strength and Flexibility
Analogous to polyimide synthesis, 1,4-Bis(3-aminophenoxy)benzene can be reacted with

diacid chlorides (e.g., isophthaloyl chloride, terephthaloyl chloride) to produce aromatic

polyamides (aramids). The ether linkages in the diamine backbone disrupt the chain packing

that is characteristic of rigid-rod aramids, leading to improved solubility and processability

without a significant compromise in thermal stability.

Section 5: Applications Beyond Polymers and
Concluding Remarks
While the predominant use of 1,4-Bis(3-aminophenoxy)benzene is in the realm of polymer

chemistry, its difunctional nature makes it a versatile intermediate in broader organic synthesis.

[4] The two primary amine groups can be readily derivatized to introduce a variety of
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functionalities, making it a useful scaffold for the synthesis of more complex molecules.

However, it is important to note that its application in drug development and medicinal

chemistry is not well-documented in scientific literature, suggesting its utility in these fields is

limited.

In conclusion, 1,4-Bis(3-aminophenoxy)benzene stands out as a key monomer for the

synthesis of high-performance polymers. Its unique structural features provide a powerful tool

for tailoring the properties of polyimides and polyamides for a range of demanding applications,

from aerospace components to advanced microelectronics. The synthetic accessibility and the

predictable structure-property relationships of its derivatives ensure its continued relevance in

the field of materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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